Cas no 2640861-34-1 (2-Cyclopropyl-4-(difluoromethyl)-6-(4-{2-methylpyrido[3,4-d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine)

• Product Name: 2-Cyclopropyl-4-(difluoromethyl)-6-(4-{2-methylpyrido[3,4-d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine
• CAS No: 2640861-34-1
• MF: C₂₀H₂₁F₂N₇
• MW: 397.424449682236
• CID: 5315629
• PubChem ID: 154829290
• Update Time: 2025-10-30

2-Cyclopropyl-4-(difluoromethyl)-6-(4-{2-methylpyrido[3,4-d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2640861-34-1
• 2-cyclopropyl-4-(difluoromethyl)-6-(4-{2-methylpyrido[3,4-d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine
• AKOS040729842
• F6788-4066
• 2-Cyclopropyl-4-(difluoromethyl)-6-(4-{2-methylpyrido[3,4-d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine

• Inchi： 1S/C20H21F2N7/c1-12-24-16-11-23-5-4-14(16)20(25-12)29-8-6-28(7-9-29)17-10-15(18(21)22)26-19(27-17)13-2-3-13/h4-5,10-11,13,18H,2-3,6-9H2,1H3
• InChI Key： XJDQLDFCHXUYPS-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N=C(C2CC2)N=1)N1CCN(C2C3C=CN=CC=3N=C(C)N=2)CC1)F

Computed Properties

• Exact Mass: 397.18265002g/mol
• Monoisotopic Mass: 397.18265002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 70.9Ų

Additional information on 2-Cyclopropyl-4-(difluoromethyl)-6-(4-{2-methylpyrido[3,4-d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine

Recent Advances in the Study of 2-Cyclopropyl-4-(difluoromethyl)-6-(4-{2-methylpyrido[3,4-d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine (CAS: 2640861-34-1)

In recent years, the compound 2-Cyclopropyl-4-(difluoromethyl)-6-(4-{2-methylpyrido[3,4-d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine (CAS: 2640861-34-1) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyrido[3,4-d]pyrimidine core and cyclopropyl substituent, has shown promising potential as a therapeutic agent, particularly in the context of kinase inhibition. The following research brief synthesizes the latest findings regarding this compound, focusing on its synthesis, mechanism of action, and potential applications in drug development.

The synthesis of 2-Cyclopropyl-4-(difluoromethyl)-6-(4-{2-methylpyrido[3,4-d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have optimized the synthetic route to improve yield and purity, with particular emphasis on the cyclopropanation and piperazine coupling steps. The compound's structural complexity, including the difluoromethyl group and the pyrido[3,4-d]pyrimidine moiety, necessitates precise control over reaction conditions to avoid undesired side products.

Mechanistic studies have revealed that this compound exhibits potent inhibitory activity against a range of kinases, including those implicated in cancer and inflammatory diseases. The presence of the 2-methylpyrido[3,4-d]pyrimidin-4-yl group is critical for binding to the ATP pocket of target kinases, while the cyclopropyl and difluoromethyl substituents enhance selectivity and metabolic stability. Recent in vitro and in vivo experiments have demonstrated its efficacy in suppressing tumor growth and modulating immune responses, making it a candidate for further preclinical development.

In addition to its kinase inhibitory properties, 2-Cyclopropyl-4-(difluoromethyl)-6-(4-{2-methylpyrido[3,4-d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine has also been investigated for its potential in addressing drug resistance. Preliminary data suggest that this compound can overcome resistance mechanisms commonly observed in targeted therapies, such as mutations in the kinase domain or upregulation of alternative signaling pathways. These findings highlight its potential as a next-generation therapeutic agent in oncology and beyond.

Despite these promising results, challenges remain in the development of this compound. Issues such as bioavailability, toxicity, and formulation stability need to be addressed in future studies. Ongoing research is exploring structural modifications and delivery strategies to optimize its pharmacokinetic and pharmacodynamic profiles. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2-Cyclopropyl-4-(difluoromethyl)-6-(4-{2-methylpyrido[3,4-d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine represents a compelling case study in the intersection of chemical biology and drug discovery. Its unique structure and multifaceted biological activities position it as a valuable tool for understanding kinase signaling and a promising lead compound for therapeutic development. Continued research into its mechanisms and applications will undoubtedly yield further insights and opportunities in the field of medicinal chemistry.